Cas no 1806054-56-7 (Ethyl 3,4-bis(trifluoromethyl)-5-iodobenzoate)

• Product Name: Ethyl 3,4-bis(trifluoromethyl)-5-iodobenzoate
• CAS No: 1806054-56-7
• MF: C₁₁H₇F₆IO₂
• MW: 412.06697678566
• CID: 4964793
• Update Time: 2023-08-24

Ethyl 3,4-bis(trifluoromethyl)-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-bis(trifluoromethyl)-5-iodobenzoate

• Inchi： 1S/C11H7F6IO2/c1-2-20-9(19)5-3-6(10(12,13)14)8(7(18)4-5)11(15,16)17/h3-4H,2H2,1H3
• InChI Key： QRIHWWJZAXPIRM-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OCC)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 411.93950 g/mol
• Monoisotopic Mass: 411.93950 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 412.07